1-(3-chlorobenzoyl)-4-(2,3-dimethylphenyl)piperazine

• IUPAC Name: (3-chlorophenyl)-[4-(2,3-dimethylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H21ClN2O/c1-14-5-3-8-18(15(14)2)21-9-11-22(12-10-21)19(23)16-6-4-7-17(20)13-16/h3-8,13H,9-12H2,1-2H3
• InChI Key: BYETWGSANQJQCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)C3=CC(=CC=C3)Cl)C
• Molecular Formula: C19H21ClN2O
• Molecular Weight: 328.8 g/mol

Description

1-(3-chlorobenzoyl)-4-(2,3-dimethylphenyl)piperazine, also known as TFMPP, is a psychoactive drug that belongs to the class of piperazine derivatives. TFMPP is commonly used as a research chemical in scientific studies to investigate its mechanism of action and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-(3-chlorobenzoyl)-4-(2,3-dimethylphenyl)piperazine is not fully understood. However, it is believed to act as a serotonin receptor agonist, specifically targeting the 5-HT1A and 5-HT2A receptors. 1-(3-chlorobenzoyl)-4-(2,3-dimethylphenyl)piperazine has also been shown to inhibit the reuptake of serotonin, leading to increased levels of the neurotransmitter in the brain.
Biochemical and Physiological Effects:
1-(3-chlorobenzoyl)-4-(2,3-dimethylphenyl)piperazine has been shown to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine and norepinephrine in the brain, leading to increased arousal and alertness. 1-(3-chlorobenzoyl)-4-(2,3-dimethylphenyl)piperazine has also been shown to increase heart rate and blood pressure, as well as cause pupil dilation.

Advantages and Limitations for Lab Experiments

1-(3-chlorobenzoyl)-4-(2,3-dimethylphenyl)piperazine is commonly used as a research chemical in scientific studies due to its relatively low cost and availability. However, there are some limitations to its use. 1-(3-chlorobenzoyl)-4-(2,3-dimethylphenyl)piperazine has a relatively short half-life, which can make it difficult to study its long-term effects. Additionally, 1-(3-chlorobenzoyl)-4-(2,3-dimethylphenyl)piperazine has been shown to have some toxic effects in animal models, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-(3-chlorobenzoyl)-4-(2,3-dimethylphenyl)piperazine. One area of interest is its potential use in the treatment of anxiety and depression. 1-(3-chlorobenzoyl)-4-(2,3-dimethylphenyl)piperazine has been shown to have anxiolytic and antidepressant effects in animal models, and further studies could investigate its efficacy in humans. Another area of interest is its potential use in the treatment of migraine headaches. 1-(3-chlorobenzoyl)-4-(2,3-dimethylphenyl)piperazine has been shown to have vasodilatory properties, which could make it a promising candidate for future migraine treatments. Additionally, further studies could investigate the long-term effects of 1-(3-chlorobenzoyl)-4-(2,3-dimethylphenyl)piperazine and its potential for abuse.

Synthesis Methods

The synthesis of 1-(3-chlorobenzoyl)-4-(2,3-dimethylphenyl)piperazine involves the reaction of 1-(3-chlorobenzoyl)piperazine with 2,3-dimethylphenyl magnesium bromide. The reaction is carried out under anhydrous conditions using a suitable solvent. The resulting product is then purified using various techniques such as column chromatography, recrystallization, and distillation.

Scientific Research Applications

1-(3-chlorobenzoyl)-4-(2,3-dimethylphenyl)piperazine has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. 1-(3-chlorobenzoyl)-4-(2,3-dimethylphenyl)piperazine has also been investigated for its potential use in the treatment of migraine headaches, as it has been shown to have vasodilatory properties.